N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H18F3N3O2S/c1-28-16-8-4-13(5-9-16)17-12-25-19(26-17)29-11-10-24-18(27)14-2-6-15(7-3-14)20(21,22)23/h2-9,12H,10-11H2,1H3,(H,24,27)(H,25,26)
• InChI Key: CRIDNEYAUNBPGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H18F3N3O2S
• Molecular Weight: 421.4 g/mol

Description

N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H18F3N3O2S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

• Metabolism and Disposition Studies : One study focused on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist under development for insomnia treatment. This research provides insights into the pharmacokinetic behavior of similar compounds, including their elimination pathways and metabolite identification through high-performance liquid chromatography-mass spectrometry (HPLC-MS) and NMR spectroscopy. Such studies are crucial for understanding how these compounds are processed in the body, which is essential for their potential therapeutic applications (Renzulli et al., 2011).

• Diagnostic Imaging : Research on sigma receptors and their interaction with specific benzamides, like N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide, has shown potential in visualizing primary breast tumors in humans. These findings highlight the role of benzamides in diagnostic imaging, leveraging their preferential binding to sigma receptors overexpressed in certain cancer cells. This application could enhance the detection and characterization of tumors, contributing to better diagnostic and treatment strategies (Caveliers et al., 2002).

• PET Imaging for Neurological Studies : The compound [11C]WAY-100635 and its derivatives have been utilized in positron emission tomography (PET) studies to delineate 5-HT1A receptors in the human brain. This research application demonstrates the utility of benzamides in exploring neurotransmitter systems, providing valuable insights into psychiatric and neurological disorders. These studies facilitate the understanding of brain receptor distribution and dynamics, which can inform the development of targeted therapies for various mental health conditions (Pike et al., 1995).